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Compound of Interest

Compound Name: Dodecylcyclohexane

Cat. No.: B156805 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and metabolic data

for dodecylcyclohexane. It is intended for informational purposes for a scientific audience. A

comprehensive toxicological assessment of dodecylcyclohexane is limited by the scarcity of

publicly available data on several key endpoints.

Executive Summary
Dodecylcyclohexane is a saturated hydrocarbon consisting of a cyclohexane ring substituted

with a twelve-carbon alkyl chain. Its toxicological profile is not well-established in publicly

accessible literature. While studies on its metabolism in mammalian and aquatic species

provide insights into its biotransformation, significant data gaps exist for acute and chronic

toxicity, carcinogenicity, genotoxicity, and reproductive and developmental effects. This guide

synthesizes the available information, presents it in a structured format, and clearly identifies

areas where data is lacking.
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Property Value Reference

CAS Number 1795-17-1 [1]

Molecular Formula C₁₈H₃₆ [1]

Molecular Weight 252.48 g/mol [1]

Boiling Point 314.85 °C [1]

Melting Point 12.5 °C [1]

Density 0.8228 g/cm³ (20 °C) [1]

Water Solubility Not specified

LogP (Octanol/Water Partition

Coefficient)
Not specified

Toxicokinetics and Metabolism
Studies in rats and rainbow trout indicate that dodecylcyclohexane is absorbed and

extensively metabolized. The primary metabolic pathways involve oxidation of both the

cyclohexane ring and the dodecyl side chain.

Metabolism in Rats
In rats, orally administered dodecylcyclohexane is readily absorbed. The dodecyl side chain

undergoes ω-oxidation followed by β-oxidation, leading to the formation of cyclohexylacetic

acid and its chain-shortened analogs. Hydroxylation of the cyclohexane ring also occurs.

Metabolic Pathway in Rats
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Metabolic pathway of dodecylcyclohexane in rats.
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Metabolism in Rainbow Trout (Salmo gairdneri)
In rainbow trout, dodecylcyclohexane is also metabolized through oxidation of the side chain

to form cyclohexylacetic acid. A notable species-specific pathway in trout is the aromatization of

the cyclohexane ring to a phenyl group, leading to the formation of phenylacetic acid. These

acidic metabolites are then conjugated with taurine before excretion.[2]

Identified Metabolites in Rainbow Trout Urine[2]

Metabolite Conjugation

Cyclohexylacetic acid Unconjugated, Glucuronide, Taurine

1-Hydroxycyclohexylacetic acid Unconjugated

3-Hydroxycyclohexylacetic acid Unconjugated

4-Hydroxycyclohexylacetic acid Unconjugated

Phenylacetic acid Glucuronide, Taurine

Metabolic Pathway in Rainbow Trout
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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